5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide

• Molecular Formula: C16H11BrFN5O4
• Molecular Weight: 436.19 g/mol
• IUPAC Name: 5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(Z)-(3-fluorophenyl)methylideneamino]furan-2-carboxamide
• InChI: InChI=1S/C16H11BrFN5O4/c17-13-9-22(21-15(13)23(25)26)8-12-4-5-14(27-12)16(24)20-19-7-10-2-1-3-11(18)6-10/h1-7,9H,8H2,(H,20,24)/b19-7-
• InChI Key: DKNJCCDHMMSAMY-GXHLCREISA-N
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=N\NC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br
• SMILES: C1=CC(=CC(=C1)F)C=NNC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br

Description

5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with certain proteins or enzymes in the body.
Biochemical and Physiological Effects:
The compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that the compound can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide is its versatility. The compound can be easily modified to introduce different functional groups, which can be used to tailor its properties for specific applications. However, one of the main limitations of the compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide. One area of interest is the development of more efficient synthesis methods that can yield the compound in higher yields. Another area of interest is the exploration of the compound's potential applications in materials science, particularly in the development of organic electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(3-fluorobenzylidene)-2-furohydrazide involves the reaction of 3-fluorobenzaldehyde and 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-2-furoic acid hydrazide in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired compound in good yield.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, the compound has been evaluated for its anticancer, anti-inflammatory, and antimicrobial activities. In biochemistry, the compound has been used as a probe to study the mechanism of action of certain enzymes. In materials science, the compound has been studied for its potential applications in organic electronics and optoelectronics.